Cas no 72778-00-8 (L-5,5-Dimethylthiazolidine-4-carboxylic Acid)

• Product Name: L-5,5-Dimethylthiazolidine-4-carboxylic Acid
• CAS No: 72778-00-8
• MF: C₆H₁₁NO₂S
• MW: 161.22204
• MDL: MFCD00070264
• CID: 550414
• PubChem ID: 5715192
• Update Time: 2025-06-08

L-5,5-Dimethylthiazolidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-5,5-Dimethylthiazolidine-4-carboxylic acid
• L-5,5-Dimethylthiazolidine-4-carboxylic Acid
• (4R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• 4-Thiazolidinecarboxylicacid, 5,5-dimethyl-, (4R)-
• L-5,5-Dimethyl-4-thiazolidinecarboxylic acid
• N,S-methanediyl-L-penicillamine
• DTC
• (R)-4-Carboxy-5,5-dimethylthiazolidine
• MFCD00070264
• AKOS006272974
• CHEMBL1229504
• Q27447757
• SCHEMBL950964
• (R)-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid
• DTXSID20420827
• G77825
• AS-67222
• 72778-00-8
• (R)-5,5-Dimethyl-4-thiazolidinecarboxylic Acid

• MDL： MFCD00070264
• Inchi： InChI=1S/C6H11NO2S/c1-6(2)4(5(8)9)7-3-10-6/h4,7H,3H2,1-2H3,(H,8,9)/t4-/m1/s1
• InChI Key： PMQQFSDIECYOQV-SCSAIBSYSA-N
• SMILES： CC1(C)[C@@H](C(=O)O)NCS1

Computed Properties

• Exact Mass: 161.05100
• Monoisotopic Mass: 161.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: -1.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 206°C dec.
• Boiling Point: 317.3±37.0 °C at 760 mmHg
• Flash Point: 145.7±26.5 °C
• Solubility: Dichloromethane, DMSO, Methanol
• PSA: 74.63000
• LogP: 0.84090
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

L-5,5-Dimethylthiazolidine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-5,5-Dimethylthiazolidine-4-carboxylic Acid

Introduction to L-5,5-Dimethylthiazolidine-4-carboxylic Acid (CAS No. 72778-00-8)

L-5,5-Dimethylthiazolidine-4-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 72778-00-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered considerable attention due to its versatile structural framework and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s unique thiazolidine core, combined with its carboxylic acid functionality, makes it a valuable scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic properties.

The structural motif of L-5,5-Dimethylthiazolidine-4-carboxylic Acid consists of a five-membered ring containing sulfur and nitrogen atoms, which is a common feature in many biologically active molecules. This thiazolidine scaffold is known for its stability and ability to engage in hydrogen bonding interactions, making it an attractive component in drug design. The presence of two methyl groups at the 5-position further modulates the electronic properties of the ring, influencing its reactivity and solubility characteristics. The carboxylic acid group at the 4-position provides a site for further functionalization, enabling the synthesis of derivatives with tailored properties for specific biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of L-5,5-Dimethylthiazolidine-4-carboxylic Acid and its derivatives. One of the most compelling areas of research involves its application in the development of enzyme inhibitors. The thiazolidine ring’s ability to mimic natural substrates or transition states has been exploited to design molecules that can selectively inhibit key enzymes involved in various pathological processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes such as carbonic anhydrase, which is implicated in conditions like glaucoma and altitude sickness. The carboxylic acid moiety also provides a handle for covalent bond formation, allowing for the development of probes that can be used to study enzyme mechanisms at an atomic level.

Another promising application of L-5,5-Dimethylthiazolidine-4-carboxylic Acid lies in its role as a precursor for synthesizing peptidomimetics. Peptides are essential signaling molecules in biological systems, but their use as therapeutics is often limited by issues such as poor stability and rapid degradation in vivo. By incorporating the L-5,5-Dimethylthiazolidine scaffold into peptide mimics, researchers can create analogs that exhibit enhanced resistance to enzymatic degradation while maintaining biological activity. This approach has been particularly successful in the development of protease inhibitors, which are crucial for treating conditions like HIV/AIDS and cancer. The flexibility offered by the thiazolidine ring allows for precise tuning of molecular interactions, leading to highly potent and selective inhibitors.

The compound’s potential extends beyond enzyme inhibition and peptidomimetic design. It has also been investigated as a building block for constructing novel heterocyclic systems with unique electronic and optical properties. These systems find applications in areas such as organic electronics and photodynamic therapy. The ability to functionalize both the thiazolidine ring and the carboxylic acid group provides chemists with a rich palette of possibilities for creating molecules with tailored characteristics. For example, introduction of electron-withdrawing or electron-donating substituents can modulate charge transport properties, making these compounds suitable for use in light-emitting diodes (LEDs) or photovoltaic cells.

Recent advances in synthetic methodologies have further enhanced the accessibility and utility of L-5,5-Dimethylthiazolidine-4-carboxylic Acid derivatives. Transition-metal-catalyzed reactions have enabled efficient functionalization of the thiazolidine core under mild conditions, reducing side reactions and improving yields. Additionally, computational chemistry techniques have been employed to predict the biological activity of newly designed derivatives before they are synthesized experimentally. This high-throughput virtual screening approach significantly accelerates the drug discovery process by identifying promising candidates that warrant further investigation.

The safety profile of L-5,5-Dimethylthiazolidine-4-carboxylic Acid is another critical consideration in its application to pharmaceutical development. Extensive toxicological studies have been conducted to assess its potential adverse effects on living systems. Preliminary results indicate that the compound exhibits low toxicity when administered orally or intravenously at therapeutic doses. However, as with any chemical entity intended for biological use, careful consideration must be given to dosage regimens and potential long-term effects before clinical translation occurs.

In conclusion,L-5,5-Dimethylthiazolidine-4-carboxylic Acid (CAS No. 72778-00-8) represents a fascinating molecule with broad applications across multiple domains of chemical biology and medicinal chemistry. Its unique structural features offer opportunities for designing innovative therapeutic agents with improved efficacy and selectivity compared to existing treatments. As research continues to uncover new synthetic strategies and biological functions associated with this compound,L-5,5-Dimethylthiazolidine-4-carboxylic Acid is poised to play an increasingly important role in addressing some of today’s most pressing medical challenges.